Cas no 5136-69-6 (2-fluoro-N-(4-fluorophenyl)benzamide)

• Product name: 2-fluoro-N-(4-fluorophenyl)benzamide
• CAS No: 5136-69-6
• MF: C₁₃H₉NOF₂
• MW: 233.21346
• CID: 1571064
• PubChem ID: 531933

2-fluoro-N-(4-fluorophenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-N-(4-fluorophenyl)benzamide
• benzamide, 2-fluoro-N-(4-fluorophenyl)-
• MS-0043
• 2-fluoro-N-(4-fluorophenyl)benzenecarboxamide
• CHEMBL1530397
• MLS000532707
• SCHEMBL6295702
• AKOS002958704
• YSRSFSHRXSKXNN-UHFFFAOYSA-N
• SMR000140145
• CS-0335996
• DTXSID50336285
• 294849-21-1
• HMS2499F14
• MFCD00439086
• AN-652/05797026
• Benzamide, N-(4-fluorophenyl)-2-fluoro-
• 5136-69-6
• Cambridge id 5136696

• Inchi： InChI=1S/C13H9F2NO/c14-9-5-7-10(8-6-9)16-13(17)11-3-1-2-4-12(11)15/h1-8H,(H,16,17)
• InChI Key： YSRSFSHRXSKXNN-UHFFFAOYSA-N
• SMILES： C1=CC=C(C(=C1)C(=O)NC2=CC=C(C=C2)F)F

Computed Properties

• Exact Mass: 233.06527
• Monoisotopic Mass: 233.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.319
• Boiling Point: 255.7°C at 760 mmHg
• Flash Point: 108.4°C
• Refractive Index: 1.604
• PSA: 29.1